![molecular formula C8H7IO3 B2630184 1-Methoxy-1,2-benziodoxol-3-(1H)-one CAS No. 1829-25-0](/img/structure/B2630184.png)
1-Methoxy-1,2-benziodoxol-3-(1H)-one
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Description
1-Methoxy-1,2-benziodoxol-3-(1H)-one is a useful research compound. Its molecular formula is C8H7IO3 and its molecular weight is 278.045. The purity is usually 95%.
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Scientific Research Applications
Oxidation and Synthesis
1-Methoxy-1,2-benziodoxol-3-(1H)-one is notable for its role in various oxidation processes and synthesis reactions. Stevenson, Treacy, and Nieuwenhuyzen (1997) described its precursor's role in the preparation of Dess-Martin periodinane, highlighting the influence of the physical form of 1-hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide on its reactivity (Stevenson, Treacy, & Nieuwenhuyzen, 1997). Li and Zhang (2009) developed a TEMPO-catalyzed alcohol oxidation system using recyclable 1-chloro-1,2-benziodoxol-3(1H)-one, proving its efficiency and environmental friendliness (Li & Zhang, 2009). Ball, Lloyd‐Jones, and Russell (2012) used 1-hydroxy-1,2-benziodoxol-3(1H)-one (IBA) as an effective oxidant for gold-catalyzed oxyarylation reactions (Ball, Lloyd‐Jones, & Russell, 2012).
Chemical Reactions and Modifications
Karade et al. (2008) reported on the solvent-free synthesis of 1-(p-toluenesulfonyloxy)-1,2-benziodoxol-3(1H)-one from Dess–Martin periodinane and its utility for α-tosyloxylation of ketones (Karade et al., 2008). Brand and Waser (2012) developed a procedure for synthesizing 1-[(triisopropylsilyl)ethynyl]-1λ3,2-benziodoxol-3(1H)-one, useful for alkynylation of indoles, thiophenes, and anilines (Brand & Waser, 2012). Schulze and Giannis (2004) described the use of 1-hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide (IBX) for the conversion of primary alcohols and aldehydes to N‐Hydroxysuccinimide esters (Schulze & Giannis, 2004).
Recyclable and Environmentally Friendly Reagents
Koguchi, Mihoya, and Mimura (2016) synthesized a hydrophobic ionic liquid-supported IBX reagent for alcohol oxidation, emphasizing its recyclability and environmental benefits (Koguchi, Mihoya, & Mimura, 2016). Mülbaier and Giannis (2001) synthesized a polymer-supported analogue of the IBX reagent, which combines the advantages of polymer-supported reagents with those of the IBX reagent (Mülbaier & Giannis, 2001).
Electrophilic Chlorination
Wang et al. (2016) explored the use of 1-chloro-1,2-benziodoxol-3-one in the efficient chlorination of nitrogen-containing heterocycles and arenes, highlighting its potential for industrial application due to its easy preparation and stability (Wang et al., 2016).
Properties
IUPAC Name |
1-methoxy-1λ3,2-benziodoxol-3-one |
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InChI |
InChI=1S/C8H7IO3/c1-11-9-7-5-3-2-4-6(7)8(10)12-9/h2-5H,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUERUKOXOOMVNM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COI1C2=CC=CC=C2C(=O)O1 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.04 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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